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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612

Essential Safety and Handling Guide for 3-
Methoxypropylamine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Methoxypropylamine (MOPA).
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Identification and Safety Data

3-Methoxypropylamine is a flammable, corrosive, and toxic substance that requires careful
handling. It can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2][3][4]
It is also harmful if swallowed and may cause an allergic skin reaction.[1][2][4] The material is
air-sensitive and hygroscopic, meaning it can absorb moisture from the air.

Key Safety and Physical Properties:
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Property Value Citations
Flash Point 32 °C (89.6 °F)

Autoignition Temperature 320 °C (608 °F)

Boiling Point 118.3 °C at 1013 hPa [11[2]
Melting Point -71°C [1]
pH 11.5 (100 g/L at 20 °C) [1]
Oral Toxicity (LD50, Rat) 688.1 mg/kg [2]
Dermal Toxicity (LD50, Rat) approx. 2,000 mg/kg [2]
Aquatic Toxicity (LC50, Fish) 146.6 mg/L (96 h) [2]
Aquatic Toxicity (EC50,

Daphnia) 65 mg/L (48 h) [2]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory to prevent exposure. The following equipment must
be worn at all times when handling 3-Methoxypropylamine.

Required PPE:
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Body Part Equipment Standard Citations

Chemical splash

goggles and a face Conforming to EN 166

Eyes/Face _ , [31[5]
shield (8-inch (EVU) or NIOSH (US).
minimum).

Fire/flame resistant
and impervious

Skin/Body clothing, such as afull  N/A [2][5]
body suit and rubber

boots.

Appropriate protective

) ) EU Directive
gloves (impervious).
Hands 89/686/EEC and [2][5][6]

Gloves must be
) standard EN 374.
inspected before use.

In positive pressure
mode, a
NIOSH/MSHA or
) NIOSH/MSHA or EN
Respiratory European Standard 149 p [1]
approved.
EN 149 approved full- PP
facepiece airline

respirator.

Procedural Steps for Donning and Doffing PPE:

Donning Sequence:

e Hand Hygiene: Wash hands thoroughly.

 Inner Gloves: Don the first pair of gloves.

e Body Suit: Put on the impervious suit, ensuring it fits correctly.
» Respirator: Perform a seal check and don the respirator.

o Goggles/Face Shield: Put on safety goggles, followed by the face shield.
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Outer Gloves: Don a second pair of gloves, ensuring the cuffs are pulled over the sleeves of
the body suit.

Doffing Sequence (to prevent cross-contamination):

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the
outside.

Body Suit: Remove the suit by rolling it down and away from the body.

Hand Hygiene: Wash hands or use a sanitizer.

Face Shield/Goggles: Remove face protection from the back.

Respirator: Remove the respirator from the back.

Inner Gloves: Remove the inner pair of gloves.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Plan: Handling and Storage

Safe Handling Protocol:

Ventilation: Always handle 3-Methoxypropylamine in a well-ventilated area or under a
chemical fume hood.[2][5][7]

Ignition Sources: It is a flammable liquid; keep it away from heat, sparks, open flames, and
other ignition sources.[1][2][7] Use spark-proof tools and explosion-proof equipment.[2][6]

Static Discharge: Ground and bond containers during transfer to prevent static discharge.[2]

Personal Hygiene: Wash hands and exposed skin thoroughly after handling.[7] Do not eat,
drink, or smoke in the work area.[1][7] Contaminated work clothing should not leave the
workplace and must be laundered before reuse.[1][7]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are
readily accessible.
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Storage Plan:

» Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.

[2]31[4]

e Resealing: Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[3]

e Segregation: Store away from incompatible materials and foodstuff containers.[8][6]

Disposal Plan

Waste materials containing 3-Methoxypropylamine may be classified as hazardous waste
and are subject to regulation.

o Chemical Disposal: Dispose of the chemical through a licensed professional waste disposal
service.[3] Options include a chemical incinerator equipped with an afterburner and scrubber.

[3]

o Contaminated Materials: Absorb spills with inert materials like vermiculite or sand and place
in a suitable, closed container for disposal.[7]

o Packaging: Dispose of contaminated packaging as unused product.[3]

o Environmental Protection: Do not allow the chemical to enter drains, sewers, or waterways.

[2]131°]

Emergency Response Plan

Spill Response Protocol:
o Evacuate: Evacuate personnel from the immediate area.[6]
« Ignition Sources: Remove all sources of ignition immediately.[2][5][7]

o Ventilate: Ensure the area is well-ventilated.
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» PPE: Don the appropriate emergency PPE, including a self-contained breathing apparatus.

[7]

o Containment: Approach the spill from upwind. Prevent further leakage if it is safe to do so0.[3]
Contain the spill using inert absorbent material (e.g., sand, vermiculite).[7]

e Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,
sealed container for disposal.[2]

» Decontamination: Clean the spill area with a 5% acetic acid solution, followed by hot water.

[7]
First Aid Measures:

o Eye Contact: Immediately flush eyes with running water for at least 15-30 minutes, keeping
eyelids open.[7] Seek immediate medical attention from an ophthalmologist.[7]

o Skin Contact: Remove all contaminated clothing immediately, preferably under a safety
shower.[7] Wash the affected skin with plenty of soap and water for 15-30 minutes.[7] Get
medical aid immediately.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[3] If the victim is conscious, rinse their mouth with water
and give them a cupful of water to drink. Seek immediate medical attention.[5]

Visual Workflow Diagrams

The following diagrams illustrate the procedural flow for handling 3-Methoxypropylamine and
responding to emergencies.

Caption: Workflow for Safe Handling of 3-Methoxypropylamine.
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Caption: Emergency Response Plan for a 3-Methoxypropylamine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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